Cas no 1806026-32-3 (5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1806026-32-3
• MF: C₉H₆F₃N₃O₃
• MW: 261.157452106476
• CID: 4841648
• Update Time: 2025-06-14

5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C9H6F3N3O3/c1-5-4-14-8(18-9(10,11)12)7(15(16)17)6(5)2-3-13/h4H,2H2,1H3
• InChI Key： RKIORVVAOJIUOI-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(CC#N)C(C)=CN=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: 2.2
• Topological Polar Surface Area: 91.7

Additional information on 5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile

Recent Advances in the Study of 5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1806026-32-3)

The compound 5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1806026-32-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the versatility of 5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile as a key intermediate in the synthesis of novel heterocyclic compounds. Its trifluoromethoxy and nitro functional groups contribute to its reactivity, making it a valuable building block for the development of pharmaceuticals targeting various diseases, including infectious diseases and cancer. Researchers have also explored its role in modulating enzyme activity, particularly in the context of kinase inhibition.

One of the most notable advancements in the study of this compound is its application in the synthesis of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. Recent publications have demonstrated that derivatives of 5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile exhibit potent inhibitory effects on specific kinases, suggesting their potential as lead compounds for anticancer drug development.

In addition to its role in kinase inhibition, this compound has also been investigated for its antimicrobial properties. Studies have shown that it exhibits activity against a range of bacterial and fungal pathogens, making it a promising candidate for the development of new antimicrobial agents. The presence of the trifluoromethoxy group is believed to enhance its bioavailability and metabolic stability, which are critical factors in drug design.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile and its derivatives. Future research directions may include structural modifications to improve selectivity and reduce off-target effects, as well as in vivo studies to evaluate its efficacy and safety in preclinical models.

In conclusion, 5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile represents a valuable scaffold in medicinal chemistry with diverse applications. Continued research into its biological activities and synthetic pathways will likely yield new insights and opportunities for drug discovery. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of such compounds and their potential to address unmet medical needs.